Cas no 72781-92-1 (N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid)

• Product Name: N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid
• CAS No: 72781-92-1
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 1757481
• PubChem ID: 3055721
• Update Time: 2025-04-21

N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-[(2-oxopyrrolidin-1-yl)acetyl]-L-glutamic acid
• (2S)-2-[[2-(2-oxopyrrolidin-1-yl)acetyl]amino]pentanedioic acid
• Cido N-pyrrolidonacetamido-L-glutammico monoidrato
• Glutamic acid, N-((2-oxo-1-pyrrolidinyl)acetyl)-, monohydrate
• MG 18553
• N-((2-Oxo-1-pyrrolidinyl)acetyl)glutamic acid hydrate
• Cido N-pyrrolidonacetamido-L-glutammico monoidrato [Italian]
• 72781-92-1
• DTXSID40223110
• M.G. 18553

• Inchi： 1S/C11H16N2O6/c14-8(6-13-5-1-2-9(13)15)12-7(11(18)19)3-4-10(16)17/h7H,1-6H2,(H,12,14)(H,16,17)(H,18,19)/t7-/m0/s1
• InChI Key： WICFOVLHDGIFFM-ZETCQYMHSA-N
• SMILES： O=C1CCCN1CC(N[C@H](C(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 272.10088
• Monoisotopic Mass: 272.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.418
• Boiling Point: 651.8°C at 760 mmHg
• Flash Point: 348°C
• Refractive Index: 1.552
• PSA: 124.01